Cas no 195505-47-6 (Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate)

• Product Name: Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate
• CAS No: 195505-47-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD28127334
• CID: 2788859
• PubChem ID: 11127870
• Update Time: 2025-06-23

Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(benzo[c][1,2,5]thiadiazol-5-yl)acetate
• 2,1,3-Benzothiadiazole-5-acetic acid ethyl ester
• DTXSID20456222
• 2,1,3-Benzothiadiazole-5-acetic acid, ethyl ester
• VHA50547
• DA-08624
• SY251592
• MFCD28127334
• C73712
• AKOS037651283
• CS-16383
• SCHEMBL981575
• AAZNXGHXCQJHGD-UHFFFAOYSA-N
• CS-0096460
• 195505-47-6
• Ethyl2-(benzo[c][1,2,5]thiadiazol-5-yl)acetate
• Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate

• MDL： MFCD28127334
• Inchi： 1S/C10H10N2O2S/c1-2-14-10(13)6-7-3-4-8-9(5-7)12-15-11-8/h3-5H,2,6H2,1H3
• InChI Key： AAZNXGHXCQJHGD-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)CC(=O)OCC

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.3Ų

Additional information on Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate

Comprehensive Guide to Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate (CAS No. 195505-47-6): Properties, Applications, and Innovations

Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate (CAS No. 195505-47-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative of benzothiadiazole exhibits unique electronic and photophysical properties, making it valuable for applications ranging from organic electronics to biomedical imaging. With the growing demand for functional materials and small-molecule probes, this compound has emerged as a subject of interest in both academic and industrial settings.

The molecular structure of Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate combines a benzothiadiazole core with an ester-functionalized side chain, enabling versatile chemical modifications. Researchers highlight its role as a building block for fluorescent dyes, particularly in the development of near-infrared (NIR) emitters—a hot topic in bioimaging and theragnostic applications. Recent studies (2023-2024) demonstrate its utility in designing OLED materials with improved electroluminescence efficiency.

From a synthetic chemistry perspective, CAS 195505-47-6 serves as a key intermediate for heterocyclic compound synthesis. Its electron-deficient benzothiadiazole unit facilitates π-conjugation extension, a property exploited in organic photovoltaic (OPV) research. Industry reports indicate growing patent filings incorporating this compound in energy storage materials and flexible electronics—addressing global demands for sustainable technologies.

The compound's structure-activity relationship has been investigated for pharmacophore development, particularly in kinase inhibitor design. While not itself therapeutic, its derivatives show promise in targeted drug delivery systems, aligning with the pharmaceutical industry's focus on precision medicine. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for purity verification (>98%), crucial for research-grade applications.

Environmental and safety profiles of Ethyl 2-(2,1,3-benzothiadiazol-5-yl)acetate comply with standard laboratory handling protocols. Storage recommendations suggest protection from UV degradation at 2-8°C, reflecting its photosensitive nature. As research continues, this compound maintains relevance in materials science and chemical biology, with emerging applications in molecular sensors and catalysis.